![molecular formula C26H25N3O4 B266005 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266005.png)
3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HIPP is a pyrrole derivative that exhibits a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, several studies have suggested that this compound exerts its biological effects by modulating various signaling pathways. For instance, this compound has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival. Additionally, this compound has been reported to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis and metabolism.
Biochemical and Physiological Effects
This compound exhibits several biochemical and physiological effects that make it a promising therapeutic agent. In vitro studies have shown that this compound inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to reduce the migration and invasion of cancer cells, which are critical processes in cancer metastasis. Furthermore, this compound has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its potent anti-tumor, anti-inflammatory, and anti-oxidant effects, which make it a promising therapeutic agent for various diseases. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
Several future directions for research on 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one are possible. Firstly, further studies are needed to elucidate the exact mechanism of action of this compound and its downstream signaling pathways. Secondly, the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammation, needs to be explored further in animal models and clinical trials. Thirdly, the development of novel analogs of this compound with improved solubility and bioavailability could enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a pyrrole derivative that exhibits potent anti-tumor, anti-inflammatory, and anti-oxidant effects. The synthesis of this compound is a multi-step process that requires careful handling of reagents and reaction conditions. This compound exerts its biological effects by modulating various signaling pathways, including the NF-κB and AMPK pathways. This compound has several biochemical and physiological effects that make it a promising therapeutic agent for various diseases. However, further research is needed to fully understand its mechanism of action and therapeutic potential.
Synthesis Methods
The synthesis of 3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 3-pyridinecarboxaldehyde and ethyl acetoacetate in the presence of ammonium acetate, followed by the reaction of the resulting pyridylmethylidenemalononitrile with 4-isobutoxybenzoyl chloride. The final step involves the reduction of the resulting intermediate with sodium borohydride to yield this compound. The synthesis of this compound is a multi-step process that requires careful handling of reagents and reaction conditions.
Scientific Research Applications
3-hydroxy-4-(4-isobutoxybenzoyl)-5-(3-pyridyl)-1-(3-pyridylmethyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. Several studies have reported that this compound exhibits anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to possess anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been reported to exhibit anti-oxidant effects by scavenging free radicals and reducing oxidative stress.
properties
Molecular Formula |
C26H25N3O4 |
---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
(4Z)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-5-pyridin-3-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C26H25N3O4/c1-17(2)16-33-21-9-7-19(8-10-21)24(30)22-23(20-6-4-12-28-14-20)29(26(32)25(22)31)15-18-5-3-11-27-13-18/h3-14,17,23,30H,15-16H2,1-2H3/b24-22- |
InChI Key |
IVRBZZVWQYYYOV-GYHWCHFESA-N |
Isomeric SMILES |
CC(C)COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CN=CC=C4)/O |
SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CN=CC=C4)O |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CN=CC=C4)O |
Origin of Product |
United States |
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